N-(3-hydroxybutan-2-yl)acetamide
Overview
Description
N-(3-hydroxybutan-2-yl)acetamide, also known as N-hydroxybutanoylacetamide, is a novel molecule that has been studied in recent years for its potential applications in various scientific fields. It is an amide derivative of the hydroxybutanoyl group, and is composed of a nitrogen atom, three hydrogen atoms, and a carbon atom. This molecule has been of interest due to its unique structure, which has been found to be a promising scaffold for a variety of applications.
Scientific Research Applications
N-(3-hydroxybutan-2-yl)acetamide has been studied for its potential applications in various scientific fields, such as in the development of new drugs, in the study of protein-protein interactions, and in the study of enzyme inhibition. In particular, this molecule has been studied for its potential use as a scaffold in the development of novel drugs, as it has been found to possess interesting characteristics such as low toxicity and good solubility. Additionally, this molecule has also been studied for its potential use as a tool in the study of protein-protein interactions, as it has been found to be able to bind to a variety of proteins and to modulate their activity. Finally, this molecule has also been studied for its potential use as an enzyme inhibitor, as it has been found to be able to bind to and inhibit a variety of enzymes.
Mechanism of Action
The mechanism of action of N-(3-hydroxybutan-2-yl)acetamide is not yet fully understood. However, it is believed that this molecule binds to proteins and enzymes through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. Additionally, this molecule has also been found to be able to form complexes with other molecules, such as small molecules and peptides, which may further contribute to its activity.
Biochemical and Physiological Effects
N-(3-hydroxybutan-2-yl)acetamide has been found to have a variety of biochemical and physiological effects. In particular, this molecule has been found to be able to modulate the activity of proteins and enzymes, and has been found to have anti-inflammatory, anti-microbial, and anti-cancer properties. Additionally, this molecule has also been found to have anti-oxidant and anti-apoptotic properties, and has been found to be able to modulate the expression of certain genes.
Advantages and Limitations for Lab Experiments
N-(3-hydroxybutan-2-yl)acetamide has a number of advantages for use in laboratory experiments. In particular, this molecule has good solubility in a variety of solvents, and is relatively stable in solution. Additionally, this molecule is relatively inexpensive and is easily synthesized. However, this molecule does have some limitations, as it is not very soluble in water, and is relatively unstable in the presence of light and heat.
Future Directions
N-(3-hydroxybutan-2-yl)acetamide has a number of potential future applications. In particular, this molecule could be used in the development of novel drugs, as it has been found to possess interesting characteristics such as low toxicity and good solubility. Additionally, this molecule could be used as a tool in the study of protein-protein interactions, as it has been found to be able to bind to a variety of proteins and to modulate their activity. Finally, this molecule could also be used as an enzyme inhibitor, as it has been found to be able to bind to and inhibit a variety of enzymes.
Synthesis Methods
N-(3-hydroxybutan-2-yl)acetamide can be synthesized in a variety of ways. One of the most common methods is through the condensation reaction of 3-hydroxybutyric acid and acetic anhydride. This reaction yields a product with a yield of approximately 80%. Another method of synthesis involves the reaction of 3-hydroxybutyric acid and acetic acid in the presence of a catalyst such as p-toluenesulfonic acid. This method yields a product with a yield of approximately 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-hydroxybutan-2-yl)acetamide involves the reaction of 3-hydroxybutan-2-one with ethyl acetate in the presence of sodium ethoxide to form ethyl 3-(3-hydroxybutan-2-yl)acetoacetate. This intermediate is then hydrolyzed with aqueous sodium hydroxide to yield the final product, N-(3-hydroxybutan-2-yl)acetamide.", "Starting Materials": [ "3-hydroxybutan-2-one", "ethyl acetate", "sodium ethoxide", "aqueous sodium hydroxide" ], "Reaction": [ "Step 1: 3-hydroxybutan-2-one is reacted with ethyl acetate in the presence of sodium ethoxide to form ethyl 3-(3-hydroxybutan-2-yl)acetoacetate.", "Step 2: Ethyl 3-(3-hydroxybutan-2-yl)acetoacetate is hydrolyzed with aqueous sodium hydroxide to yield N-(3-hydroxybutan-2-yl)acetamide." ] } | |
CAS RN |
4293-60-1 |
Product Name |
N-(3-hydroxybutan-2-yl)acetamide |
Molecular Formula |
C6H13NO2 |
Molecular Weight |
131.2 |
Purity |
95 |
Origin of Product |
United States |
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